Cas no 26783-32-4 (2-Amino-N-benzyladenosine)

• Product Name: 2-Amino-N-benzyladenosine
• CAS No: 26783-32-4
• MF: C₁₇H₂₀N₆O₄
• MW: 372.378502845764
• CID: 2842830
• Update Time: 2023-08-07

2-Amino-N-benzyladenosine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-benzyladenosine
• (2R,3R,4S,5R)-2-(2-Amino-6-(benzylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C17H20N6O4/c18-17-21-14(19-6-9-4-2-1-3-5-9)11-15(22-17)23(8-20-11)16-13(26)12(25)10(7-24)27-16/h1-5,8,10,12-13,16,24-26H,6-7H2,(H3,18,19,21,22)/t10-,12-,13-,16-/m1/s1
• InChI Key： VJNBCNYIASIYAV-XNIJJKJLSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(N)=NC1=2)NCC1C=CC=CC=1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 496
• XLogP3: 0.8
• Topological Polar Surface Area: 152